3-benzyl-9-(4-ethylphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS No.: 847244-46-6
• Molecular Formula: C25H27N5O2
• Molecular Weight: 429.524
• IUPAC Name: 3-benzyl-9-(4-ethylphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H27N5O2/c1-4-18-10-12-20(13-11-18)28-14-17(2)15-29-21-22(26-24(28)29)27(3)25(32)30(23(21)31)16-19-8-6-5-7-9-19/h5-13,17H,4,14-16H2,1-3H3
• InChI Key: CTPYBPNXXMOELH-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2CC(CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5)C
• solubility: not available

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

Pyrimidines can be synthesized via various methods. For instance, one effective method for accessing novel substituted pyrimidine-4-carboxylic acids is based on Pd (dppf)Cl 2 -catalyzed carbonylation of substituted pyrimidines.

Molecular Structure Analysis

The molecular structure of pyrimidines can be analyzed using techniques such as mass spectra, 1HNMR, 13CNMR, and single X-Ray diffraction analysis.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions. For example, they can react with hydrazonoyl halides in the presence of triethylamine to form a series of compounds.

Mechanism of Action

The mechanism of action of pyrimidines often involves inhibiting protein kinases, essential enzymes for controlling cell growth, differentiation, migration, and metabolism.